Cas no 2228268-86-6 (tert-butyl N-2-(1-amino-2-hydroxyethyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-2-hydroxyethyl)-5-methoxyphenylcarbamate
• CAS No: 2228268-86-6
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6482668
• PubChem ID: 165686192
• Update Time: 2025-11-07

tert-butyl N-2-(1-amino-2-hydroxyethyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-2-hydroxyethyl)-5-methoxyphenylcarbamate
• 2228268-86-6
• EN300-1890318
• tert-butyl N-[2-(1-amino-2-hydroxyethyl)-5-methoxyphenyl]carbamate

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-12-7-9(19-4)5-6-10(12)11(15)8-17/h5-7,11,17H,8,15H2,1-4H3,(H,16,18)
• InChI Key： KHBMFFWETUEXKP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C(CO)N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-2-(1-amino-2-hydroxyethyl)-5-methoxyphenylcarbamate

Comprehensive Analysis of tert-butyl N-2-(1-amino-2-hydroxyethyl)-5-methoxyphenylcarbamate (CAS No. 2228268-86-6)

The compound tert-butyl N-2-(1-amino-2-hydroxyethyl)-5-methoxyphenylcarbamate (CAS No. 2228268-86-6) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl group, an amino-hydroxyethyl side chain, and a methoxyphenyl moiety, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in synthesizing targeted therapeutics, particularly in oncology and neurology.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(1-amino-2-hydroxyethyl)-5-methoxyphenylcarbamate has surged, driven by advancements in precision medicine and small-molecule drug development. The compound’s CAS No. 2228268-86-6 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its hydroxyethyl and methoxy functional groups contribute to its solubility and bioavailability, key factors in drug formulation optimization.

One of the most discussed applications of tert-butyl N-2-(1-amino-2-hydroxyethyl)-5-methoxyphenylcarbamate is its potential in kinase inhibitor synthesis. Kinases are critical targets in cancer therapy, and this compound’s scaffold aligns with ATP-competitive binding motifs. Laboratories focusing on proteomics and signal transduction often explore its derivatives to modulate enzymatic activity. Additionally, its carbamate linkage offers stability under physiological conditions, a trait highly valued in prodrug design.

From a synthetic chemistry perspective, the tert-butyl protecting group in CAS No. 2228268-86-6 simplifies purification and reduces side reactions during multi-step syntheses. This attribute is particularly beneficial for high-throughput screening (HTS) campaigns, where reproducibility is paramount. The compound’s 1-amino-2-hydroxyethyl segment also enables chiral resolution, a growing area of interest for enantioselective catalysis in API manufacturing.

Environmental and regulatory trends further highlight the importance of tert-butyl N-2-(1-amino-2-hydroxyethyl)-5-methoxyphenylcarbamate. With increasing emphasis on green chemistry, researchers are evaluating its synthesis via catalytic methods to minimize waste. The methoxyphenyl group’s electron-rich nature also makes it a candidate for photocatalysis studies, a hot topic in sustainable chemical production.

In summary, tert-butyl N-2-(1-amino-2-hydroxyethyl)-5-methoxyphenylcarbamate (CAS No. 2228268-86-6) is a versatile building block with broad applications in medicinal chemistry and material science. Its structural features align with contemporary research priorities, including drug delivery systems and bioconjugation. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in life sciences.